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Compound of Interest

Compound Name: Orange 5

Cat. No.: B1170525 Get Quote

An Essential Tool for Researchers in Drug Development and Life Sciences

Introduction

Orange 5, also known by its chemical name 4',5'-Dibromofluorescein, is a synthetic organic

compound with the CAS number 596-03-2. It belongs to the xanthene class of dyes and is

widely recognized for its fluorescent properties. This technical guide provides a comprehensive

overview of Orange 5, including its chemical and physical properties, synthesis, and key

applications in research, with a focus on its utility for scientists and professionals in drug

development.

Chemical and Physical Properties
Orange 5 is a versatile dye with a well-characterized set of physicochemical properties. These

properties are crucial for its application in various experimental settings.
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Property Value References

IUPAC Name

4',5'-dibromo-3',6'-dihydroxy-

3H-spiro[isobenzofuran-1,9'-

xanthen]-3-one

[1]

Synonyms

4',5'-Dibromofluorescein, D&C

Orange No. 5, Solvent Red 72,

Eosinic acid

[1][2]

CAS Number 596-03-2 [1]

Molecular Formula C₂₀H₁₀Br₂O₅ [1]

Molecular Weight 490.10 g/mol [1]

Appearance Orange to red powder [3]

Melting Point 270-273 °C (decomposes) [3]

Solubility

Slightly soluble in water;

Soluble in ethanol, acetone,

and DMSO.

[1][3]

Absorption Maximum (λmax) 450 nm [4]

Emission Maximum (λem) Approximately 517 nm [3]

pKa 8.14 (Predicted) [3]

Synthesis and Purification
A general method for the synthesis of Orange 5 involves the bromination of fluorescein.

Synthesis Protocol
The synthesis of 4',5'-Dibromofluorescein is typically achieved through the electrophilic

substitution of fluorescein with bromine.

Reaction: Fluorescein is dissolved in a suitable solvent, often glacial acetic acid or an

alcohol.
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Bromination: A solution of bromine in the same solvent is added dropwise to the fluorescein

solution with stirring. The reaction is usually carried out at room temperature.

Precipitation and Filtration: Upon completion of the reaction, the product, 4',5'-

Dibromofluorescein, precipitates out of the solution. The precipitate is then collected by

filtration.

Washing: The collected solid is washed with water to remove any unreacted starting

materials and byproducts.

Drying: The final product is dried under vacuum to yield an orange to red powder.

Purification Protocol
A common method for the purification of 4',5'-Dibromofluorescein is recrystallization.

Procedure: The crude 4',5'-Dibromofluorescein is dissolved in a minimal amount of a hot

solvent mixture, such as aqueous ethanol (e.g., 30% ethanol in water).

Crystallization: The solution is then allowed to cool slowly, which promotes the formation of

crystals.

Isolation: The purified crystals are collected by filtration, washed with a small amount of cold

solvent, and dried under vacuum.[5]

Experimental Protocols and Applications
Orange 5 has a range of applications in research, primarily due to its fluorescent properties.

Ultrasensitive Protein Staining in SDS-PAGE
4',5'-Dibromofluorescein can be used as a highly sensitive negative stain for the detection of

proteins in sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). This

method offers a rapid and economical alternative to other staining techniques.

Experimental Workflow:
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Gel Preparation & Electrophoresis Staining Protocol Visualization

Prepare polyacrylamide gel Load protein samples Run electrophoresis Wash gel with deionized water
(2 x 5 min)

Incubate in 0.005% (w/v) 4',5'-Dibromofluorescein
in 50% ethanol, 10% acetic acid

(10-15 min)

Wash gel with deionized water
(2 x 2 min)

Visualize protein bands under
UV or blue-light transilluminator

Click to download full resolution via product page

Caption: Workflow for ultrasensitive protein staining in SDS-PAGE using 4',5'-

Dibromofluorescein.

Histological Staining
Orange 5 is utilized as a counterstain in various histological staining protocols, providing

contrast to nuclear stains and highlighting cytoplasmic components.

General Histological Staining Protocol:

Deparaffinization and Rehydration: Tissue sections are deparaffinized in xylene and

rehydrated through a graded series of ethanol solutions to water.

Nuclear Staining: Sections are stained with a nuclear stain, such as hematoxylin, to visualize

cell nuclei.

Differentiation and Bluing: The hematoxylin stain is differentiated with acid alcohol and then

blued in a suitable solution (e.g., Scott's tap water substitute).

Counterstaining: Sections are incubated in a solution of Orange 5 (typically 0.5-1% in 95%

ethanol) for a specified time to stain the cytoplasm and other eosinophilic structures.

Dehydration and Mounting: The stained sections are dehydrated through a graded series of

ethanol, cleared in xylene, and mounted with a permanent mounting medium.

pH Indicator
The color of Orange 5 is pH-dependent, making it a useful indicator in titrations and for

estimating the pH of solutions. It typically exhibits a color change from yellow in acidic solutions
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to orange/red in basic solutions.

Protocol for pH Determination:

Prepare Indicator Solution: A dilute solution of Orange 5 is prepared in a suitable solvent

(e.g., ethanol or water).

Add to Sample: A few drops of the indicator solution are added to the sample solution.

Observe Color Change: The color of the solution is observed and compared to a color chart

or the color of standard buffer solutions containing the indicator to estimate the pH.

Biological Interactions and Potential Signaling
Pathways
While primarily used as a dye, there is emerging interest in the biological activities of xanthene

dyes, including their potential as photosensitizers in photodynamic therapy (PDT).

Mechanism of Photodynamic Therapy
Photodynamic therapy is a treatment modality that utilizes a photosensitizer, light, and oxygen

to induce cell death. The proposed mechanism for a photosensitizer like Orange 5 would

involve the following steps:
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Proposed Mechanism of Photodynamic Therapy (PDT) with Orange 5

Activation Phase

Reactive Oxygen Species (ROS) Generation

Cellular Effects

Orange 5
(Ground State)

Light Absorption
(e.g., 450 nm)

Orange 5
(Excited Singlet State)

Excitation

Orange 5
(Excited Triplet State)

Intersystem Crossing

Phosphorescence/
Non-radiative decay

Molecular Oxygen (³O₂)

Energy Transfer

Reactive Oxygen Species (¹O₂)
(Singlet Oxygen)

Oxidative Damage to
Cellular Components

(Lipids, Proteins, DNA)

Apoptosis Necrosis

Cell Death

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1170525?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Proposed mechanism of photodynamic therapy involving Orange 5 as a

photosensitizer.

Upon absorption of light of a specific wavelength, the photosensitizer (Orange 5) is promoted

to an excited singlet state. It then undergoes intersystem crossing to a longer-lived excited

triplet state. This triplet state can transfer its energy to molecular oxygen, generating highly

reactive singlet oxygen. Singlet oxygen is a potent oxidizing agent that can damage cellular

components, leading to apoptosis or necrosis of the target cells. While the potential of 4',5'-

Dibromofluorescein as a photosensitizer has been noted, further research is required to fully

elucidate its efficacy and specific mechanisms in PDT for drug development applications.

Safety and Handling
Orange 5 should be handled with appropriate safety precautions in a laboratory setting. It is

advisable to wear personal protective equipment, including gloves, safety glasses, and a lab

coat. Avoid inhalation of the powder and contact with skin and eyes. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Orange 5 (CAS No. 596-03-2) is a valuable tool for researchers in various scientific disciplines.

Its well-defined chemical and physical properties, coupled with its utility in a range of

experimental protocols, make it a versatile fluorescent dye. From sensitive protein detection in

proteomics to its potential application in photodynamic therapy, Orange 5 continues to be a

compound of significant interest in both fundamental and applied research, including the field of

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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